Cas no 732252-49-2 (cis-3-(2-Ethylbenzoyl)cyclopentane-1-carboxylic acid)

• Product Name: cis-3-(2-Ethylbenzoyl)cyclopentane-1-carboxylic acid
• CAS No: 732252-49-2
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 1759656
• PubChem ID: 24722299
• Update Time: 2025-10-22

cis-3-(2-Ethylbenzoyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-3-(2-ethylbenzoyl)cyclopentane-1-carboxylic acid
• LogP
• 732252-49-2
• CIS-3-(2-ETHYLBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
• SCHEMBL2996246
• AKOS016017635
• MFCD01319701
• cis-3-(2-Ethylbenzoyl)cyclopentane-1-carboxylic acid

• MDL： MFCD01319701
• Inchi： 1S/C15H18O3/c1-2-10-5-3-4-6-13(10)14(16)11-7-8-12(9-11)15(17)18/h3-6,11-12H,2,7-9H2,1H3,(H,17,18)/t11-,12+/m0/s1
• InChI Key： BHEDYVCNZCWUGU-NWDGAFQWSA-N
• SMILES： O=C(C1C=CC=CC=1CC)[C@H]1CC[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 246.12600
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 2.93260

Additional information on cis-3-(2-Ethylbenzoyl)cyclopentane-1-carboxylic acid

Comprehensive Guide to cis-3-(2-Ethylbenzoyl)cyclopentane-1-carboxylic acid (CAS No. 732252-49-2)

cis-3-(2-Ethylbenzoyl)cyclopentane-1-carboxylic acid (CAS No. 732252-49-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopentane-carboxylic acid backbone and ethylbenzoyl substitution, plays a pivotal role in the development of novel therapeutic agents. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential applications, making it a hot topic in modern chemistry.

The molecular structure of cis-3-(2-Ethylbenzoyl)cyclopentane-1-carboxylic acid features a cyclopentane ring substituted with a carboxylic acid group and a 2-ethylbenzoyl moiety. This configuration imparts distinct chemical properties, such as moderate polarity and stability under standard conditions. The cis isomerism of this compound is particularly noteworthy, as it influences its reactivity and interaction with biological targets. Such structural nuances are critical for its application in drug design and material science.

One of the most compelling aspects of cis-3-(2-Ethylbenzoyl)cyclopentane-1-carboxylic acid is its potential in pharmaceutical intermediates. Recent studies highlight its utility in synthesizing bioactive molecules, particularly those targeting inflammatory pathways and metabolic disorders. The compound’s ability to act as a building block for more complex structures makes it invaluable in medicinal chemistry. For instance, derivatives of this compound have shown promise in preclinical trials for conditions like diabetes and arthritis, aligning with the growing demand for innovative treatments.

In addition to its pharmaceutical applications, cis-3-(2-Ethylbenzoyl)cyclopentane-1-carboxylic acid is also explored in material science. Its robust chemical framework allows for the creation of advanced polymers and coatings with enhanced durability and performance. Researchers are investigating its use in sustainable materials, a trending topic as industries shift toward eco-friendly alternatives. This dual applicability in healthcare and sustainability underscores its versatility and market potential.

The synthesis of cis-3-(2-Ethylbenzoyl)cyclopentane-1-carboxylic acid typically involves multi-step organic reactions, including cyclization and acylations. Optimizing these processes for higher yields and purity is a key focus for chemists, especially given the compound’s rising demand. Advanced techniques like catalysis and green chemistry approaches are being employed to streamline production, reflecting the industry’s emphasis on efficiency and environmental responsibility.

From a commercial perspective, the global market for cis-3-(2-Ethylbenzoyl)cyclopentane-1-carboxylic acid is expanding, driven by its diverse applications. Suppliers and manufacturers are increasingly listing this compound in their portfolios, catering to the needs of research institutions and pharmaceutical companies. Its CAS No. 732252-49-2 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. As the compound gains traction, pricing and availability trends are becoming critical considerations for buyers.

For researchers and professionals seeking detailed information about cis-3-(2-Ethylbenzoyl)cyclopentane-1-carboxylic acid, understanding its spectroscopic data (e.g., NMR, IR) and solubility profiles is essential. These parameters are frequently searched in academic and industrial databases, highlighting the need for comprehensive technical documentation. Additionally, safety data sheets (SDS) and handling guidelines are vital for laboratory use, ensuring safe and effective utilization of the compound.

In summary, cis-3-(2-Ethylbenzoyl)cyclopentane-1-carboxylic acid (CAS No. 732252-49-2) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structure, coupled with its broad applicability, positions it as a valuable asset in modern chemistry. As research progresses and industrial adoption grows, this compound is poised to play an even greater role in addressing contemporary scientific and societal challenges.